2-Acetylthio-3-chlorobenzoic acid

• Molecular Formula: C9H7ClO3S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 2-acetylsulfanyl-3-chlorobenzoic acid
• InChI: InChI=1S/C9H7ClO3S/c1-5(11)14-8-6(9(12)13)3-2-4-7(8)10/h2-4H,1H3,(H,12,13)
• InChI Key: JLELLEVRYCFOKF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SC1=C(C=CC=C1Cl)C(=O)O

Description

2-Acetylthio-3-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO3S and its molecular weight is 230.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

3-Chloro-2-mercaptobenzoic acid (9.8 g, 52 mmol), acetic anhydride (6.3 g, 62 mmol) and glacial acetic acid (22 ml) were heated at 80° C. for 4 hours, then cooled and mixed with dilute hydrochloric acid.

Synthesis routes and methods II

Procedure details